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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzoic acid

Cat. No.: B1586650

An In-Depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-4-
methoxybenzoic Acid

Abstract

3-Ethoxy-4-methoxybenzoic acid is a substituted benzoic acid derivative of significant
interest in organic synthesis and medicinal chemistry. As a key building block, its physical
properties, particularly its melting and boiling points, are critical for its purification, handling, and
reaction control. This technical guide provides a comprehensive analysis of the melting point of
3-Ethoxy-4-methoxybenzoic acid, discusses the challenges associated with determining its
boiling point, and presents detailed, field-proven protocols for the experimental determination of
these properties. The methodologies are explained with a focus on the underlying scientific
principles to ensure procedural accuracy and data integrity, meeting the rigorous standards of
researchers, scientists, and drug development professionals.

Compound Identification and Structural Properties

3-Ethoxy-4-methoxybenzoic acid is a white to pale cream crystalline powder.[1] Its structure,
characterized by an ethoxy and a methoxy group on the benzoic acid backbone, dictates its
physical and chemical behavior.
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Property Value Source(s)

3-ethoxy-4-methoxybenzoic

IUPAC Name _ [2]
acid

CAS Number 2651-55-0 [3]1[4]

Molecular Formula C10H1204 [2][3]

Molecular Weight 196.20 g/mol [2]

, CCOC1=C(C=CC(=C1)C(=0)

Canonical SMILES [2]
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Thermal Properties: Melting and Boiling Points

The thermal transition points of a compound are fundamental parameters that inform its purity
and stability.

Melting Point

The melting point is a reliable indicator of purity for a crystalline solid. For 3-Ethoxy-4-
methoxybenzoic acid, the experimentally determined melting point range is a key

specification.
Parameter Value Source(s)
Melting Point 161.0-168.0 °C [1]

This relatively high melting point is attributed to the rigid aromatic ring and the potential for
intermolecular hydrogen bonding via the carboxylic acid group, which requires significant
thermal energy to disrupt the crystal lattice. The specified range, rather than a sharp point, is
typical for commercial-grade chemicals and accounts for minor impurities.

Boiling Point
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A definitive boiling point for 3-Ethoxy-4-methoxybenzoic acid at atmospheric pressure is not
commonly reported in chemical literature. This is characteristic of many complex organic
molecules, particularly aromatic carboxylic acids, which tend to have very high boiling points
and may undergo decomposition or sublimation before boiling is observed. For comparison, the
simpler related compound 4-methoxybenzoic acid (p-anisic acid) has a reported boiling point of
275-280 °C, often accompanied by sublimation.[5][6][7] It is reasonable to infer that 3-Ethoxy-
4-methoxybenzoic acid would exhibit similar behavior, with a high boiling point and a
propensity for thermal degradation.

Experimental Determination Protocols

To ensure trustworthy and reproducible data, the following protocols are provided. These
methods include inherent checks and are based on standard principles of physical organic
chemistry.

Protocol: Melting Point Determination (Capillary Method)

This method is the gold standard for determining the melting point of a solid crystalline sample.
The causality behind this procedure is the controlled transfer of heat to a finely packed sample
to observe the precise temperature range of the solid-to-liquid phase transition.

Methodology:
e Sample Preparation:

o Ensure the 3-Ethoxy-4-methoxybenzoic acid sample is completely dry and
homogenous. If necessary, crush the crystals into a fine powder using a mortar and pestle.
This ensures uniform heat transfer.

o Tamp the open end of a capillary tube (sealed at one end) into the powder, forcing a small
amount of sample into the tube.

o Invert the tube and tap it gently on a hard surface to pack the powder tightly into the
sealed end. A sample height of 2-3 mm is ideal for accurate observation.

e Apparatus Setup:
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o Use a calibrated digital melting point apparatus or a traditional Thiele tube filled with a
high-boiling, inert liquid (e.g., mineral oil or silicone oil).

o Attach the capillary tube to a calibrated thermometer, ensuring the sample is aligned with
the thermometer bulb.

¢ Measurement:

o Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected
melting point (e.g., to ~145 °C).

o Decrease the heating rate to 1-2 °C per minute. This slow rate is critical to maintain
thermal equilibrium, ensuring the temperature of the sample and the thermometer are
identical.

o Record the temperature at which the first drop of liquid appears (T1).
o Record the temperature at which the entire sample has melted into a clear liquid (T2).
o The melting point is reported as the range Tz - T2.

Workflow for Melting Point Determination
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[Prepare Dry, Powdered Samplej

i

[Pack Capillary Tube (2-3 mm)]

l

[Set up Melting Point Apparatus]

i

[Rapid Heat to ~20°C Below Expected MP]

i

(Reduce Heat Rate to 1-2°C / min]

l

(Observe for First Liquid Droplet]

Record T1

(Observe for Complete Liquefaction]

Record T2

[Report Melting Range (T1 - T2)j
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Boiling Point Determination Logic

[Perform Preliminary Thermal Stability Testj

l

Does Sample Decompose?

Report 'Decomposes Before Boiling' [Proceed with Micro-Distillation at Atmospheric Pressurej

l

Boiling Point > 250°C?

[Perform Vacuum Distillationj [Record Constant Boiling Temperaturej

\
[Record Boiling Point and Pressure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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